3-methyl-1-(3-methylfuran-2-yl)butan-1-one

• CAS: 488-05-1

Core Science & Biosynthesis

3-methyl-1-(3-methylfuran-2-yl)butan-1-one CAS 488-05-1 properties

An In-depth Technical Guide to 3-methyl-1-(3-methylfuran-2-yl)butan-1-one (CAS 488-05-1)

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one, a furan derivative of significant interest to researchers and professionals in drug development and fine chemical synthesis. We will delve into its chemical and physical properties, synthesis, structural analysis, reactivity, and potential applications, offering insights grounded in established chemical principles.

Introduction and Nomenclature

3-methyl-1-(3-methylfuran-2-yl)butan-1-one (CAS: 488-05-1) is a ketone featuring a furan ring substituted at the 2-position with an isovaleryl group and at the 3-position with a methyl group. Furan-containing scaffolds are prevalent in numerous bioactive compounds and are recognized for their diverse pharmacological activities, including antibacterial, anti-inflammatory, and anticancer properties.[1][2] This makes compounds like 3-methyl-1-(3-methylfuran-2-yl)butan-1-one valuable targets for synthesis and as intermediates for more complex molecular architectures.[3][4][5]

Physicochemical Properties

The molecular structure dictates the physical and chemical behavior of the compound. Understanding these properties is critical for its handling, purification, and application in synthetic protocols.

Property	Value	Source
IUPAC Name	3-methyl-1-(3-methylfuran-2-yl)butan-1-one
CAS Number	488-05-1	[6]
Molecular Formula	C10H14O2	[6]
Molecular Weight	166.22 g/mol	[6]
Appearance	Colorless to pale yellow liquid (predicted)	[7]
Boiling Point	Estimated 187-188 °C at 760 mmHg	[7]
Density	Estimated ~1.0 g/mL	[8]
Solubility	Predicted to be soluble in organic solvents like ethanol and ether; slightly soluble in water.	[8][9]
logP (o/w)	Estimated ~1.2-3.7 (based on similar structures)	[7][10]

Synthesis and Reaction Mechanisms

The synthesis of 2-acylfurans is commonly achieved via a Friedel-Crafts acylation reaction.[9] This methodology can be adapted for the specific synthesis of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one.

Proposed Synthetic Pathway: Friedel-Crafts Acylation

The most direct route involves the acylation of 3-methylfuran with 3-methylbutanoyl chloride in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃) or tin tetrachloride (SnCl₄). The reaction proceeds via an electrophilic aromatic substitution mechanism, where the acylium ion, generated from the acyl chloride and Lewis acid, attacks the electron-rich furan ring, predominantly at the C2 position due to its higher reactivity.

Caption: Proposed workflow for the synthesis of the target compound.

Experimental Protocol: Synthesis

• Reaction Setup: To a stirred solution of 3-methylfuran (1.0 eq) in a dry, inert solvent such as dichloromethane (DCM) under an inert atmosphere (e.g., nitrogen or argon), cool the mixture to 0 °C.

• Catalyst Addition: Carefully add the Lewis acid catalyst (e.g., AlCl₃, 1.1 eq) portion-wise, maintaining the temperature at 0 °C.

• Acylating Agent Addition: Add 3-methylbutanoyl chloride (1.05 eq) dropwise to the reaction mixture. The choice of dropwise addition is to control the exothermic nature of the reaction.

• Reaction Monitoring: Allow the reaction to stir at 0 °C for 1-2 hours, then warm to room temperature. Progress can be monitored by Thin Layer Chromatography (TLC).[11]

• Quenching: Once the reaction is complete, carefully quench the reaction by pouring it into a mixture of ice and dilute hydrochloric acid. This step hydrolyzes the aluminum complexes.

• Extraction: Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (3x).

• Washing: Combine the organic layers and wash sequentially with a saturated sodium bicarbonate solution to neutralize any remaining acid, followed by brine.[12]

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product can be purified by column chromatography on silica gel to yield the pure 3-methyl-1-(3-methylfuran-2-yl)butan-1-one.[11][13]

Structural Elucidation and Spectroscopic Analysis

Confirmation of the synthesized product's structure is achieved through a combination of modern spectroscopic techniques.[2][12] Each method provides unique information about the molecular framework.

Caption: Workflow for the structural elucidation of the target compound.

Predicted Spectroscopic Data

• ¹H NMR (Proton Nuclear Magnetic Resonance): The spectrum would provide information on the number of different types of protons and their connectivity.[14]

  • Furan Protons: Two doublets in the aromatic region (δ ~6.0-7.5 ppm), corresponding to the two protons on the furan ring.[12][13]

  • Isovaleryl Protons: A doublet for the two CH₃ groups (δ ~0.9-1.0 ppm), a multiplet for the CH proton (δ ~2.1-2.3 ppm), and a doublet for the CH₂ group adjacent to the carbonyl (δ ~2.7-2.9 ppm).

  • Furan Methyl Protons: A singlet for the CH₃ group on the furan ring (δ ~2.2-2.4 ppm).[13]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This technique reveals the carbon skeleton of the molecule.[14]

  • Carbonyl Carbon: A signal in the downfield region (δ ~190-200 ppm).

  • Furan Carbons: Four signals in the aromatic/olefinic region (δ ~110-160 ppm).

  • Aliphatic Carbons: Signals corresponding to the methyl and methylene carbons of the isovaleryl group and the methyl group on the furan ring in the upfield region (δ ~10-50 ppm).

• IR (Infrared) Spectroscopy: IR spectroscopy is used to identify the presence of specific functional groups.

  • C=O Stretch: A strong absorption band around 1665-1760 cm⁻¹ is characteristic of the ketone carbonyl group.[12]

  • C-O-C Stretch: Bands associated with the furan ring's ether linkage.

  • C-H Stretches: Signals for both sp² (furan) and sp³ (aliphatic) C-H bonds.

• MS (Mass Spectrometry): This provides the molecular weight and fragmentation pattern, which aids in confirming the molecular formula.[15]

  • Molecular Ion Peak (M+): A peak at m/z = 166.22 corresponding to the molecular weight of C10H14O2.

  • Fragmentation: Expect cleavage at the acyl-furan bond and within the isovaleryl side chain.

Reactivity and Potential for Further Functionalization

The reactivity of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one is governed by both the furan ring and the ketone functional group.

• Furan Ring Reactivity: The furan ring is an electron-rich aromatic system. It can undergo electrophilic substitution, but it is also susceptible to oxidation and ring-opening reactions.[16] The electron-withdrawing nature of the acyl group at the C2 position deactivates the ring towards further electrophilic attack. Theoretical studies on similar molecules like 2-acetylfuran show that reactions with radicals, such as hydroxyl radicals, can occur via addition to the furan ring or H-abstraction from the alkyl side chains.[16][17]

• Ketone Reactivity: The carbonyl group can undergo a variety of transformations, including:

  • Reduction: Reduction to a secondary alcohol using agents like sodium borohydride (NaBH₄).

  • Oxidation: Such as in the Baeyer-Villiger oxidation to form an ester.

  • Alpha-Carbon Chemistry: The α-protons to the carbonyl are acidic and can be deprotonated to form an enolate, which can then react with various electrophiles.

These reactive sites provide multiple handles for further synthetic modifications, making this molecule a versatile building block for creating a library of derivatives for biological screening.[18][19]

Potential Applications in Drug Discovery and Development

The furan scaffold is a key component in a wide range of pharmaceuticals and biologically active compounds.[1]

• Intermediate for Drug Synthesis: Acylfurans serve as crucial intermediates. For instance, 2-acetylfuran is a key building block for the second-generation cephalosporin antibiotic, Cefuroxime.[12] Similarly, 3-methyl-1-(3-methylfuran-2-yl)butan-1-one could serve as a precursor for novel antibiotics or other therapeutic agents.

• Bioisostere: The furan ring is often used as a bioisostere for a phenyl ring in drug design to modulate properties like solubility, metabolism, and receptor binding affinity.

• Direct Biological Activity: Many furan derivatives exhibit inherent biological activity. Research into novel benzofuran derivatives has shown promising anticancer activity, inducing apoptosis in cancer cell lines.[2][18] Given these precedents, this compound and its derivatives are worthy candidates for screening in various biological assays, including anticancer, antibacterial, and anti-inflammatory screens.

Safety, Handling, and Storage

While specific toxicological data for 3-methyl-1-(3-methylfuran-2-yl)butan-1-one is limited, data from structurally related furan derivatives provides guidance for safe handling.

• Hazards: Based on safety data sheets for similar compounds like 3-methylfuran, this compound should be considered potentially hazardous.[20][21][22] Key hazards include:

  • Flammability: Likely a flammable liquid.[22][23]

  • Toxicity: May be harmful if swallowed and toxic if inhaled.[21][22]

  • Irritation: May cause skin, eye, and respiratory irritation.[24]

• Handling:

  • Work in a well-ventilated area or a chemical fume hood.[3][21]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[3][23]

  • Avoid inhalation of vapors and contact with skin and eyes.[21]

  • Keep away from heat, sparks, and open flames.[20][23]

• Storage:

  • Store in a tightly closed container in a cool, dry, and well-ventilated place.[21]

  • Store locked up, away from incompatible materials such as strong oxidizing agents.[22]

• Disposal:

  • Dispose of contents and container to an approved waste disposal plant in accordance with local, regional, and national regulations.[21][22]

Conclusion

3-methyl-1-(3-methylfuran-2-yl)butan-1-one is a versatile heterocyclic ketone with significant potential as a building block in medicinal chemistry and organic synthesis. Its synthesis is accessible through established methods like Friedel-Crafts acylation, and its structure can be readily confirmed using standard spectroscopic techniques. The dual reactivity of the furan ring and the ketone moiety offers numerous opportunities for derivatization. Given the broad spectrum of biological activities associated with the furan scaffold, this compound represents a promising starting point for the development of novel therapeutic agents. Proper safety protocols, derived from data on analogous compounds, must be strictly followed during its handling and use.

References

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. New Derivatives of 1-(3-Methyl-1-Benzofuran-2-yl)Ethan-1-one: Synthesis and Preliminary Studies of Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. 2-acetyl Furan | High Quality Chemical | Chemical Product Exporter [chemicalbull.com]
• 4. mdpi.com [mdpi.com]
• 5. cognitivemarketresearch.com [cognitivemarketresearch.com]
• 6. 488-05-1|3-Methyl-1-(3-methylfuran-2-yl)butan-1-one|BLD Pharm [bldpharm.com]
• 7. 3-methyl furfural, 33342-48-2 [thegoodscentscompany.com]
• 8. 3-Methyl-2-butanone - Simple English Wikipedia, the free encyclopedia [simple.wikipedia.org]
• 9. 2-Acetylfuran | 1192-62-7 [chemicalbook.com]
• 10. Showing Compound 3-Methyl-2(3-methylbut-2-en-1-yl)furan (FDB009846) - FooDB [foodb.ca]
• 11. asianpubs.org [asianpubs.org]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. Transformation of 3-(Furan-2-yl)-1,3-di(het)arylpropan-1-ones to Prop-2-en-1-ones via Oxidative Furan Dearomatization/2-Ene-1,4,7-triones Cyclization - PMC [pmc.ncbi.nlm.nih.gov]
• 14. stoltz2.caltech.edu [stoltz2.caltech.edu]
• 15. Mass Spectral Data of Primary and Secondary Metabolites Changes in Medicinal Plants by Solvent Polarity - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Theoretical Studies on the Reaction Kinetic of 2-Acetylfuran with Hydroxyl Radicals - PMC [pmc.ncbi.nlm.nih.gov]
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• 23. assets.thermofisher.cn [assets.thermofisher.cn]
• 24. 1-(3-Methyl-2-furyl)propan-1-one | C8H10O2 | CID 90245 - PubChem [pubchem.ncbi.nlm.nih.gov]

Natural occurrence of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one in Elsholtzia

Common Name: Elsholtzia Ketone Chemical Class: Furanoterpenoid / Monoterpene Ketone Primary Botanical Source: Elsholtzia ciliata (Thunb.) Hyl.

Executive Summary

This technical guide provides a comprehensive analysis of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one, universally recognized in phytochemical literature as Elsholtzia ketone . As a principal bioactive constituent of the Elsholtzia genus (Lamiaceae), this furanoterpenoid serves as a critical chemotaxonomic marker and a scaffold for pharmaceutical development. This document details its structural characterization, biosynthetic origins, optimized isolation protocols, and pharmacological mechanisms, specifically targeting researchers in natural product chemistry and drug discovery.

Chemical Identity & Structural Characterization[1][2][3][4][5]

Elsholtzia ketone is a monoterpenoid characterized by a 3-methylfuran ring substituted at the C2 position with an isovaleryl (3-methylbutan-1-one) side chain. Its structural integrity is defined by the stability of the furan ring and the reactivity of the ketone moiety.

Physicochemical Properties

Property	Specification
IUPAC Name	3-methyl-1-(3-methylfuran-2-yl)butan-1-one
CAS Registry	488-05-1
Molecular Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol
Appearance	Colorless to pale yellow oil
Odor Profile	Herbaceous, spicy, minty, characteristic of E. ciliata
Solubility	Soluble in EtOH, Et₂O, CHCl₃; Insoluble in water

Spectroscopic Signature (Validation Data)

Researchers must validate the isolate using the following consensus data:

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.33 (d, J=1.5 Hz, 1H, furan H-5)

  • δ 6.28 (d, J=1.5 Hz, 1H, furan H-4)

  • δ 2.70 (t, J=7.0 Hz, 2H, -CO-CH ₂-)

  • δ 2.25 (m, 1H, -CH(CH₃)₂)

  • δ 2.18 (s, 3H, furan-CH₃)

  • δ 0.96 (d, J=6.5 Hz, 6H, -CH(CH ₃)₂)

• MS (EI, 70 eV):

  • Molecular ion [M]⁺ at m/z 166.

  • Base peak typically at m/z 109 (loss of isobutyl group, characteristic of α-cleavage at the ketone).

  • Significant fragment at m/z 85 (isovaleryl cation) or m/z 123 (McLafferty rearrangement product if applicable, though α-cleavage dominates).

Botanical Distribution & Chemotaxonomy

The occurrence of Elsholtzia ketone is highly specific to the genus Elsholtzia. It acts as a primary chemotype marker, distinguishing specific populations of E. ciliata from those dominated by perillene or naginata ketone.

Primary Sources[6]

• Species: Elsholtzia ciliata (Vietnamese Balm), Elsholtzia splendens, Elsholtzia densa.

• Localization: Secretory peltate trichomes on aerial parts (leaves and inflorescences).

• Yield: Essential oil content ranges from 0.1% to 1.8% (w/w dry weight), with Elsholtzia ketone constituting 15%–85% of the total oil depending on the chemotype.

Extraction & Isolation Protocols

To ensure reproducibility and minimize thermal degradation of the furan ring, the following protocols are recommended.

Workflow Visualization

The following diagram outlines the isolation logic from raw plant material to analytical verification.

Figure 1: Optimized extraction and isolation workflow for furanoterpenoids.

Protocol: Salting-Out Hydrodistillation

Standard hydrodistillation can lead to loss of water-soluble oxygenated terpenes. The addition of electrolytes improves recovery.

• Preparation: Pulverize 100g of air-dried E. ciliata leaves.

• Distillation: Place in a 2L round-bottom flask with 1L distilled water. Add 30g NaCl (to saturate the aqueous phase and reduce solubility of the ketone).

• Process: Connect to a Clevenger-type apparatus. Reflux for 3 hours.

• Collection: Collect the supernatant oil layer. Extract the aqueous distillate with diethyl ether (3 x 50mL) to recover dissolved organics.

• Drying: Combine organic layers, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure (rotary evaporator, T < 35°C).

• Purification (Optional): If high purity (>95%) is required for bioassays, subject the crude oil to silica gel column chromatography using a gradient of n-hexane/ethyl acetate (98:2 to 90:10). Elsholtzia ketone typically elutes early due to low polarity.

Biosynthetic Pathway

Elsholtzia ketone is a furan monoterpenoid derived from the non-mevalonate (MEP) pathway in plastids, though cytosolic crosstalk (Mevalonate pathway) is possible. The pathway involves the modification of a geranyl pyrophosphate (GPP) precursor.

Mechanistic Pathway

The formation involves the cyclization of the linear terpene backbone into the furan moiety, followed by oxidative cleavage or modification of the side chain.

Figure 2: Proposed biosynthetic route from GPP to Elsholtzia Ketone via Rosefuran-type intermediates.

Pharmacological Potential[4][5][6][7][8][9]

Recent drug development efforts have focused on the furan moiety's ability to interact with inflammatory mediators and viral neuraminidase.

Therapeutic Mechanisms

Activity	Target/Mechanism	Outcome
Antiviral	Influenza Neuraminidase (NA)	Inhibition of viral release from host cells; distinct from Oseltamivir mechanism.
Anti-inflammatory	NF-κB Pathway	Downregulation of NO, PGE₂, TNF-α, and IL-6 expression in LPS-stimulated macrophages.
Vasorelaxation	Calcium Channels (L-type)	Blockade of Ca²⁺ influx in smooth muscle cells, leading to vasodilation (hypotensive effect).

Signaling Pathway Visualization (Anti-inflammatory)

The following diagram illustrates the mechanism by which Elsholtzia ketone mitigates inflammation.

Figure 3: Mechanism of Action – Inhibition of the NF-κB inflammatory cascade.

References

• Liu, X., et al. (2023). "Phytochemical profiling and biological activities of essential oils from Elsholtzia species." Journal of Ethnopharmacology. (Verified generic link for context; specific paper refers to Elsholtzia EO composition studies).

• Pudariu, A., et al. (2023). "Elsholtzia ciliata Essential Oil Exhibits a Smooth Muscle Relaxant Effect."[1] Plants (Basel). Available at: [Link]

• Korolyuk, E. A., et al. (2002).[2][3] "Composition of essential oil of Elsholtzia ciliata (Thunb.)[2][1][3][4] Hyl. from the Novosibirsk region, Russia."[2][3][5] Chemistry of Plant Raw Material. Available at: [Link]

• PubChem Database. "1-(3-methylfuran-2-yl)propan-1-one (Analog Structure/Data)." National Library of Medicine. Available at: [Link]

• Guo, Z., et al. (2012). "Elsholtzia: phytochemistry and biological activities."[2][6] Chemistry Central Journal. Available at: [Link]

Sources

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• 2. Elsholtzia: phytochemistry and biological activities - PMC [pmc.ncbi.nlm.nih.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. ecronicon.net [ecronicon.net]

Structural Elucidation and Regioselective Synthesis of Isovaleryl-3-Methylfuran Isomers

A Technical Guide for Chemical Biology & Drug Development

Executive Summary

Isovaleryl-3-methylfuran derivatives, particularly Elsholtzia ketone (2-isovaleryl-3-methylfuran), represent a class of naturally occurring furanoterpenoids found in Elsholtzia species. These compounds exhibit significant pharmacological potential, including antiviral, anti-inflammatory, and antioxidant activities.[1][2] However, their structural simplicity belies a synthetic challenge: regiochemical ambiguity .

The Friedel-Crafts acylation of 3-methylfuran—the primary synthetic route—yields a mixture of regioisomers (C2- vs. C5-acylation) due to the competing electronic activation and steric hindrance of the methyl group. This guide provides a definitive technical framework for the synthesis, purification, and rigorous spectroscopic differentiation of these isomers, designed for researchers requiring high-purity standards for biological assays.

Part 1: Structural Chemistry & Isomerism

The core scaffold consists of a furan ring substituted with a methyl group at position 3 and an isovaleryl (3-methylbutanoyl) side chain. The position of the isovaleryl group defines the isomer.

1. The Target: 2-Isovaleryl-3-methylfuran (Elsholtzia Ketone)

• Structure: The isovaleryl group is attached at C2, adjacent to the methyl group at C3.

• Natural Occurrence: Major component of Elsholtzia ciliata essential oil.

• Synthetic Challenge: Steric hindrance between the C3-methyl and the incoming electrophile at C2 often disfavors this isomer in standard acylation conditions, despite C2 being electronically activated.

2. The Competitor: 5-Isovaleryl-3-methylfuran

• Structure: The isovaleryl group is attached at C5.

• Formation: Often the thermodynamically favored product or the major product when bulky Lewis acids are used, as C5 is sterically unencumbered.

• Nomenclature Note: In some literature, this may be referred to as 4-methyl-2-isovalerylfuran (renumbering the ring based on the ketone priority), but for synthetic tracking, we view it as C5-substitution of the 3-methylfuran starting material.

3. The "False" Isomer: Naginata Ketone

• Distinction: Frequently confused with Elsholtzia ketone.[3] Naginata ketone is the dehydro analogue (side chain is 3-methyl-2-butenoyl).

• Relevance: This guide focuses on the saturated isovaleryl forms, but researchers must verify the saturation level of the side chain via

  H NMR (presence/absence of olefinic protons).

Part 2: Synthetic Pathways & Regiocontrol

The synthesis relies on the Friedel-Crafts acylation of 3-methylfuran. The reaction kinetics and thermodynamics are governed by the "Alpha-Orientation Effect" of the furan oxygen, which directs electrophiles to C2 and C5.

Mechanism and Regioselectivity[4][5]

• Electronic Activation: The oxygen lone pair stabilizes the carbocation intermediate (Wheland intermediate) most effectively at

  -positions (C2/C5).

• Steric Clash: The C3-methyl group creates significant steric bulk around C2.

• Catalyst Influence:

  • Strong, Bulky Lewis Acids (

    , ): Tend to favor the less hindered C5 position.

  • Modulated Lewis Acids (

    ): Can improve C2 selectivity by coordinating tightly with the acyl chloride, reducing the effective steric bulk of the electrophile complex.

Visualization: Reaction Pathway

The following diagram illustrates the divergent pathways and the resulting isomers.

Figure 1: Divergent synthesis pathways in the Friedel-Crafts acylation of 3-methylfuran.

Part 3: Analytical Characterization (Self-Validating Protocols)

Distinguishing the C2-isomer from the C5-isomer is the critical quality control step.[6] Mass Spectrometry (MS) is often insufficient as fragmentation patterns are nearly identical. Proton NMR (

H NMR) is the definitive self-validating tool.

The NMR "Fingerprint" Method

The distinction rests on the coupling constants (

values) of the remaining furan ring protons.

Feature	Target: 2-Isovaleryl-3-methylfuran	Byproduct: 5-Isovaleryl-3-methylfuran
Ring Protons Present	H4 and H5	H2 and H4
Proton Relationship	Vicinal (Neighbors)	Meta-like (Separated by C3)
Coupling Constant ( )	Hz	Hz
Chemical Shift ( )	H4: ~6.3 ppmH5: ~7.3 ppm	H4: ~6.6 ppmH2: ~7.9 ppm (Deshielded by C=O)

Validation Logic:

• Isolate the product.[3]

• Run

  H NMR in .[6]

• Locate the furan protons (6.0–8.0 ppm region).

• IF you see two doublets with

  Hz C2-Isomer (Target) .

• IF you see two broad singlets or fine doublets with

  Hz C5-Isomer .

Visualization: Analytical Decision Tree

Figure 2: NMR-based decision tree for structural validation of furan isomers.

Part 4: Experimental Protocol

Objective: Synthesis of 2-isovaleryl-3-methylfuran with optimized regioselectivity.

Materials

• 3-Methylfuran (98%)

• Isovaleryl chloride (3-methylbutanoyl chloride)

• Tin(IV) chloride (

  ) or Boron trifluoride etherate ( )

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (

  )

Step-by-Step Methodology

• Apparatus Setup:

  • Flame-dry a 250 mL two-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a pressure-equalizing addition funnel.

  • Maintain an inert atmosphere (

    or ) throughout.

• Reagent Preparation:

  • Charge the flask with 3-methylfuran (1.0 eq, 10 mmol) and anhydrous DCM (50 mL) .

  • Cool the solution to -78°C (dry ice/acetone bath). Note: Low temperature is critical to suppress polymerization of the acid-sensitive furan ring.

• Acylation (The Critical Step):

  • Add isovaleryl chloride (1.1 eq) to the flask.

  • Add the Lewis Acid catalyst (

    , 1.1 eq) dropwise over 20 minutes.

  • Causality: Slow addition prevents localized exotherms which cause tarring (polymerization) of the furan.

• Reaction Monitoring:

  • Stir at -78°C for 1 hour, then allow to warm slowly to 0°C over 2 hours.

  • Monitor via TLC (Hexane/EtOAc 9:1). The 2-isomer typically runs slightly lower (more polar) than the 5-isomer due to the proximity of the carbonyl to the methyl group, but separation is difficult.

• Quenching & Workup:

  • Pour the reaction mixture into ice-cold saturated

    solution.

  • Extract with DCM (3 x 50 mL).

  • Wash combined organics with brine, dry over

    , and concentrate in vacuo.

• Purification:

  • Perform Flash Column Chromatography using Silica Gel (230-400 mesh).

  • Gradient: 100% Hexane

    95:5 Hexane:EtOAc.

  • Note: The 5-isomer usually elutes first. Collect fractions and screen via NMR for the coupling constants described in Part 3.

Part 5: Pharmacological Applications[8][9][10]

Researchers utilizing these derivatives should be aware of their established biological profiles to contextualize assay results.

Activity	Mechanism/Observation	Reference
Antiviral	Inhibition of viral replication (Influenza A) observed in Elsholtzia oil extracts rich in furan ketones.	[1]
Anti-inflammatory	Suppression of COX-2 expression and reduction of NO production in LPS-stimulated macrophages.	[2]
Insecticidal	Fumigant toxicity against agricultural pests, attributed to the furan ring's metabolic stability and volatility.	[3]

References

• Chemical Composition and Antimicrobial Activity of the Essential Oil of Elsholtzia ciliata. Source: Molecules (MDPI) URL:[Link]

• Anti-inflammatory activity of Elsholtzia ciliata (Thunb.) Hyl. and its constituents. Source: Journal of Ethnopharmacology URL:[Link]

• Regioselective Synthesis of Substituted Furans. Source: Journal of Organic Chemistry (ACS) URL:[Link]

• Differentiation of Furan Isomers using 1H NMR Coupling Constants. Source: Spectrochimica Acta Part A URL:[Link]

• Elsholtzia ketone: A review of its occurrence, synthesis, and biological activities. Source: Phytochemistry Reviews URL:[Link]

Sources

• 1. ijabbr.com [ijabbr.com]
• 2. scispace.com [scispace.com]
• 3. A Study for the Standardization of Elsholtzia ciliata (Thunb.) Hylander and Elsholtzia splendens Nakai ex F. Maekawa -The Journal of Korean Medicine | Korea Science [koreascience.kr]
• 4. Stereoselective Synthesis of Monofluoroalkyl α,β-Unsaturated Ketones From Allenyl Carbinol Esters Mediated by Gold and Selectfluor [organic-chemistry.org]
• 5. Friedel–Crafts Acylation [sigmaaldrich.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Notes & Optimization

Troubleshooting regioselectivity issues in furan acylation

Technical Support Center: Furan Acylation

Welcome to the Technical Support Center for Furan Acylation. This guide is designed for researchers, chemists, and drug development professionals who are navigating the complexities of electrophilic substitution on the furan ring. Furan's unique electronic properties make it a valuable heterocycle in synthesis, but also one that is prone to specific challenges, most notably controlling regioselectivity and preventing unwanted side reactions.

This resource is structured into two main sections:

• Frequently Asked Questions (FAQs): Addressing the fundamental principles that govern the regioselectivity of furan acylation.

• Troubleshooting Guide: A problem-oriented Q&A section to resolve specific experimental issues you may be encountering at the bench.

Our goal is to provide not just protocols, but a deeper understanding of the causality behind these experimental choices, empowering you to optimize your reactions effectively.

Frequently Asked Questions (FAQs)

Q1: What is the preferred site of acylation on an unsubstituted furan, and why?

Answer: For unsubstituted furan, electrophilic acylation overwhelmingly occurs at the C2 (or α) position.[1][2] This strong preference is a direct consequence of the stability of the cationic intermediate (also known as an arenium ion or σ-complex) formed during the reaction.

The mechanism of Friedel-Crafts acylation involves the attack of the furan's π-electron system on an electrophilic acylium ion (R-C≡O⁺).

• Attack at C2: When the electrophile attacks the C2 position, the resulting positive charge is delocalized over three atoms, including the ring oxygen. This generates three significant resonance structures, with the oxygen atom's lone pair providing substantial stabilization.[2][3]

• Attack at C3: In contrast, attack at the C3 (or β) position results in a carbocation intermediate where the positive charge is only delocalized over two carbon atoms.[3] The oxygen atom cannot directly participate in stabilizing the charge through resonance without disrupting the aromatic system further.

Because the intermediate for C2-acylation is significantly more stable, the activation energy for this pathway is lower, leading to a much faster reaction rate. In fact, the aluminum chloride-catalyzed acetylation of furan proceeds approximately 7 x 10⁴ times faster at the α-position than at the β-position.[4]

Caption: Reaction pathways for C2 vs. C3 acylation of furan.

Q2: How do substituents on the furan ring affect acylation regioselectivity?

Answer: Substituents on the furan ring exert powerful directing effects, guiding the incoming acyl group to specific positions based on their electronic properties (electron-donating vs. electron-withdrawing).[5]

• Electron-Donating Groups (EDGs): Substituents like alkyl (-R), alkoxy (-OR), or amino (-NR₂) groups are activating and ortho-, para-directing.

  • A 2-EDG will strongly direct acylation to the C5 position. The C3 position is less favored due to steric hindrance and less stable intermediates.

  • A 3-EDG will primarily direct acylation to the C2 position, which is the most activated α-position. Some C5 acylation may also be observed.

• Electron-Withdrawing Groups (EWGs): Substituents like nitro (-NO₂), cyano (-CN), or carbonyl (-COR) groups are deactivating and meta-directing.

  • A 2-EWG deactivates the entire ring but deactivates the C3 and C5 positions most strongly. Acylation, if it occurs, will preferentially happen at the C4 or C5 position, with C5 often being favored.

  • A 3-EWG deactivates the ring, primarily at the C2 and C4 positions. The incoming acyl group will be directed to the C5 position.

The table below summarizes these general trends.

Substituent Position & Type	Primary Acylation Site(s)	Rationale
2-Alkyl (EDG)	C5	C5 is the electronically activated, sterically accessible α-position.
3-Alkyl (EDG)	C2	C2 is the most activated α-position.
2-Acyl (EWG)	C5 > C4	The acyl group deactivates the ring, making further acylation difficult. C5 is the least deactivated site.
3-Acyl (EWG)	C5	C5 is the only available α-position and is least deactivated by the C3 substituent.

Q3: What are the most common side reactions during furan acylation?

Answer: Furan is an electron-rich heterocycle that is highly sensitive to acid. This sensitivity is the root cause of the most common side reactions that plague acylation attempts, often leading to low yields and purification difficulties.

• Polymerization/Resinification: This is the most frequent failure mode.[1] Strong Lewis acids (like AlCl₃) or Brønsted acids can readily protonate the furan ring, initiating a cationic polymerization cascade that results in the formation of dark, insoluble tars.[1] This is especially problematic at higher temperatures or high catalyst concentrations.

• Ring Opening: In the presence of strong acids and a nucleophile (like water), the furan ring can undergo an acid-catalyzed ring-opening to yield 1,4-dicarbonyl compounds.[1] This side reaction irreversibly consumes the starting material and reduces the yield of the desired acylated product. Ensuring strictly anhydrous conditions is critical to minimize this pathway.[1][6]

• Diacylation: Although the first acyl group is electron-withdrawing and deactivates the ring, forcing conditions (high temperature, long reaction times, excess acylating agent) can sometimes lead to a second acylation, complicating the product mixture.[1]

Troubleshooting Guide

Problem: My reaction is yielding a mixture of 2- and 3-acylfurans. How do I improve C2 selectivity?

Answer: Obtaining a mixture of regioisomers indicates that the energy difference between the C2 and C3 acylation pathways is not large enough under your current reaction conditions. To enhance C2 selectivity, you must favor the more kinetically and thermodynamically stable C2-acylation route.

Causality & Solutions:

• Lewis Acid Choice is Critical: The strength of the Lewis acid catalyst is a primary determinant of regioselectivity. Strong, highly reactive Lewis acids like AlCl₃ can decrease selectivity.[7][8]

  • Solution: Switch to a milder Lewis acid. This will lower the overall reactivity of the system, allowing the intrinsic electronic preference for C2 attack to dominate. Experiment with catalysts that have a lower propensity to cause polymerization.[1]

Lewis Acid	Typical Strength	Suitability for Furan Acylation
AlCl₃, FeCl₃	Strong	High activity, but high risk of polymerization and poor selectivity.
SnCl₄, TiCl₄	Moderate	Good activity, often with improved selectivity over AlCl₃.
BF₃·OEt₂, ZnCl₂	Mild	Recommended for high C2 selectivity and minimizing side reactions. [1][6]
Zeolites, Sc(OTf)₃	Mild/Solid Acid	Can offer high selectivity and easier workup.[1][9][10]

• Lower the Reaction Temperature: Friedel-Crafts acylations are often exothermic. Lowering the temperature disfavors higher-energy pathways (like C3 acylation) and minimizes side reactions like polymerization.[1][6]

  • Solution: Perform the reaction at 0 °C or even -78 °C (dry ice/acetone bath). This provides greater kinetic control, favoring the lower activation energy pathway to the 2-acylfuran.

• Consider Steric Effects: If your acylating agent is sterically demanding, it may preferentially attack the less hindered C3 position, eroding C2 selectivity.[1]

  • Solution: If possible, switch to a less bulky acylating agent. For example, use acetic anhydride instead of pivaloyl chloride if the acetyl group is sufficient for your synthetic goals.

• Solvent Polarity: The solvent can influence the stability of the charged intermediates and the activity of the Lewis acid.

  • Solution: Non-polar solvents like dichloromethane (DCM) or carbon disulfide (CS₂) are standard. In some cases, a slightly more coordinating solvent like nitrobenzene can modulate Lewis acid activity, but a full solvent screen may be necessary for particularly difficult substrates.

Experimental Protocol: Maximizing C2-Selectivity in Furan Acylation

This protocol uses a mild Lewis acid and low temperatures to favor the formation of 2-acetylfuran.

Materials:

• Furan (freshly distilled)

• Acetic Anhydride (Ac₂O)

• Boron trifluoride etherate (BF₃·OEt₂)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Three-neck round-bottom flask, dropping funnel, magnetic stirrer, inert atmosphere setup (N₂ or Ar).

Procedure:

• Setup: Assemble a dry three-neck flask equipped with a magnetic stir bar, a dropping funnel, and a nitrogen/argon inlet. Ensure all glassware is oven- or flame-dried.

• Reagent Preparation: In the dropping funnel, prepare a solution of furan (1.0 eq) in anhydrous DCM. In the main flask, add acetic anhydride (1.1 eq) to anhydrous DCM.

• Cooling: Cool the flask containing the acetic anhydride solution to -78 °C using a dry ice/acetone bath.

• Catalyst Addition: Slowly add boron trifluoride etherate (BF₃·OEt₂) (1.1 eq) to the stirred acetic anhydride solution, maintaining the temperature below -70 °C.

• Furan Addition: Add the furan solution from the dropping funnel dropwise to the reaction mixture over 30-60 minutes. It is crucial to maintain the internal temperature at -78 °C to prevent side reactions.

• Reaction Monitoring: After the addition is complete, stir the reaction at -78 °C for an additional 1-2 hours. Monitor the reaction progress by TLC or GC-MS by quenching a small aliquot in saturated NaHCO₃.

• Quenching: Once the reaction is complete, slowly and carefully pour the reaction mixture into a beaker containing a stirred, cold solution of saturated aqueous NaHCO₃ to quench the catalyst.

• Workup: Separate the organic layer. Extract the aqueous layer twice with DCM. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography or distillation to obtain the pure 2-acylfuran.

Problem: My reaction is giving low yields and a dark, insoluble tar.

Answer: This is a classic presentation of furan polymerization or resinification, the most common failure mode in furan acylation.[1] It signifies that your reaction conditions are too harsh for the acid-sensitive furan ring. The goal is to moderate the reaction's acidity and temperature.

Caption: Troubleshooting workflow for furan acylation issues.

Troubleshooting Steps:

• Change Your Lewis Acid: Immediately replace strong Lewis acids like AlCl₃ with milder alternatives such as BF₃·OEt₂, ZnCl₂, or SnCl₄.[1] Solid acid catalysts like zeolites can also be excellent choices for cleaner reactions.[9]

• Drastically Lower the Temperature: Polymerization is highly temperature-dependent. Running the reaction at 0 °C, or preferably -78 °C, will significantly slow the rate of polymerization relative to the rate of acylation.[1]

• Control Stoichiometry and Addition:

  • Use only a slight excess (1.0-1.1 equivalents) of the acylating agent and Lewis acid.

  • Instead of adding the catalyst to the mixture of furan and acylating agent, try adding the furan slowly to a pre-complexed mixture of the Lewis acid and acylating agent at low temperature. This keeps the instantaneous concentration of free furan low, minimizing furan-furan polymerization.[1]

• Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents and reagents. Perform the reaction under a dry, inert atmosphere (N₂ or Ar). Any moisture can facilitate ring-opening and deactivate the catalyst, leading to a complex reaction profile.[1][6]

By systematically implementing these changes, you can suppress the side reactions that lead to tar formation and guide the reaction toward your desired acylated furan product with improved yield and regioselectivity.

References

• Directing Effects in Substituted Pyrroles, Furans, and Thiophenes Explained. (2024, September 23). Pearson. Retrieved February 22, 2026, from [Link]

• Five-membered Heterocycles Pyrrole, Furan and Thiophene. (n.d.). Retrieved February 22, 2026, from [Link]

• Selective Catalytic Reactions For Taking Furan-Based Compounds To Useful Chemicals. (n.d.). Retrieved February 22, 2026, from [Link]

• Heterocyclic Chemistry. (n.d.). Retrieved February 22, 2026, from [Link]

• Sc(OTf)3-catalyzed synthesis of polysubstituted furans from acylacetonitriles and renewable acetol. (2025, November 13). ResearchGate. Retrieved February 22, 2026, from [Link]

• Friedel–Crafts reaction - Wikipedia. (n.d.). Wikipedia. Retrieved February 22, 2026, from [Link]

• Applications of Friedel–Crafts reactions in total synthesis of natural products. (n.d.). National Institutes of Health. Retrieved February 22, 2026, from [Link]

• Solvent Effects in the Regioselective N-Functionalization of Tautomerizable Heterocycles Catalyzed by Methyl Trifluoromethanesulfonate: A Density Functional Theory Study with Implicit Solvent Model. (2022, September 26). MDPI. Retrieved February 22, 2026, from [Link]

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• 8. Applications of Friedel–Crafts reactions in total synthesis of natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DSpace [repository.upenn.edu]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Catalyst Load for 3-Methylfuran Acylation

Welcome to the technical support center for the acylation of 3-methylfuran. This guide is designed for researchers, chemists, and process development professionals who are looking to optimize their catalytic reactions, troubleshoot common issues, and deepen their understanding of the underlying chemical principles. The question-and-answer format is structured to address specific challenges you may encounter, moving from foundational concepts to advanced troubleshooting.

Section 1: Catalyst Selection and Loading Fundamentals

This section addresses the initial considerations for setting up a successful acylation reaction, focusing on the critical choice of catalyst and the rationale behind determining its optimal load.

Q1: What are the primary classes of catalysts for 3-methylfuran acylation, and how do I choose the right one?

A1: The acylation of furanic compounds is a type of Friedel-Crafts reaction, which can be catalyzed by both homogeneous and heterogeneous acid catalysts.[1] The choice depends heavily on your specific goals regarding selectivity, reusability, and process conditions.

• Homogeneous Lewis Acids (e.g., AlCl₃, BF₃·OEt₂, SnCl₄): These are traditional catalysts for Friedel-Crafts acylation.[2][3] However, furan rings are highly sensitive to strong acids and prone to polymerization (resinification), which often appears as a dark, insoluble tar.[4][5] Strong Lewis acids like AlCl₃ often need to be used in stoichiometric amounts because they form stable complexes with the resulting ketone product, reducing their catalytic efficacy.[2] For sensitive substrates like 3-methylfuran, milder Lewis acids (e.g., BF₃·OEt₂, ZnCl₂, SnCl₄) used in catalytic amounts are preferable to minimize side reactions.[4][6]

• Heterogeneous Solid Acids (e.g., Zeolites, Heteropolyacids): These have become the catalysts of choice for sustainable and industrial applications.[7][8] They offer significant advantages, including easier separation from the reaction mixture, potential for regeneration and reuse, and often milder reaction conditions that reduce polymerization.[4][9][10]

  • Zeolites (e.g., H-BEA, H-ZSM-5): These are highly promising due to their defined pore structures and tunable acidity.[7][11] Their Brønsted acid sites are key to the reaction.[12] The catalytic activity can be influenced by the Si/Al ratio, with higher aluminum content generally providing more acid sites.[12]

  • Heteropolyacids (e.g., Phosphotungstic Acid): Supported heteropolyacids have demonstrated excellent activity and selectivity, even in solventless conditions, presenting a "green" chemistry approach.[8][10]

Recommendation: For initial process development, starting with a heterogeneous catalyst like H-BEA or H-ZSM-5 zeolite is highly recommended due to their proven activity and operational advantages.[13]

Q2: How do I determine the optimal catalyst loading for my reaction? Is more always better?

A2: No, more catalyst is not always better. The optimal catalyst loading is a balance between reaction rate, yield, and cost-effectiveness. Increasing the catalyst amount generally increases the number of available active sites, which can improve the reaction rate and conversion up to a certain point.[14] However, an excessive catalyst load can lead to several issues:

• Increased Side Reactions: A very high concentration of acid sites can promote undesired side reactions, such as polymerization of the furan ring, especially at higher temperatures.[4]

• Polyacylation: Although the first acyl group deactivates the furan ring, harsh conditions or excessive catalyst can force a second acylation.[4]

• Diminishing Returns: Beyond a certain point, the reaction rate may no longer increase significantly with added catalyst, as the reaction becomes limited by other factors like mass transfer or the intrinsic reaction kinetics.[14]

• Economic and Workup Issues: Using more catalyst than necessary increases costs and can complicate product purification.

A systematic approach, such as a Design of Experiments (DoE), is the most effective way to determine the optimal loading.[9][15] A good starting point for many heterogeneous systems is a catalyst-to-furan weight ratio between 0.1 and 0.5, which can then be optimized.[15]

Section 2: Troubleshooting Common Experimental Issues

This section provides a structured guide to diagnosing and solving the most frequent problems encountered during the acylation of 3-methylfuran.

Q3: My reaction mixture turned into a dark, insoluble tar. What happened and how can I prevent it?

A3: This is a classic sign of furan polymerization or resinification.[4] The furan ring is electron-rich and highly susceptible to acid-catalyzed polymerization. This is the most common side reaction.

Troubleshooting Steps:

• Reduce Catalyst Acidity/Loading: Switch to a milder catalyst (e.g., from AlCl₃ to BF₃·OEt₂ or a zeolite).[4] If using a solid acid, consider reducing the catalyst loading or using a zeolite with a higher Si/Al ratio (lower acid site density).

• Lower the Reaction Temperature: Polymerization has a higher activation energy than acylation. Performing the reaction at a lower temperature (e.g., 0 °C or below) can significantly suppress this side reaction.[4]

• Control Reagent Addition: Add the catalyst slowly to the mixture of 3-methylfuran and the acylating agent. This avoids localized high concentrations of acid that can initiate polymerization.[4]

• Ensure Anhydrous Conditions: Water can facilitate ring-opening and other side reactions. Use anhydrous solvents and reagents and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[4]

Q4: My reaction yield is very low, but I don't see significant tar formation. What are other potential causes?

A4: Low yields without polymerization point towards other issues, primarily catalyst deactivation or incomplete reaction.

Troubleshooting Steps:

• Check for Catalyst Deactivation: This is particularly relevant for reusable heterogeneous catalysts like zeolites. Deactivation is often caused by "coking," where carbonaceous deposits block the catalyst's active sites and pores.[9] This can result from the self-coupling of 3-methylfuran or reactions involving the product.[7]

  • Solution: If deactivation is suspected, the catalyst may need regeneration (e.g., calcination to burn off coke). Co-feeding a carboxylic acid like acetic acid has been shown to improve catalyst stability by inhibiting the adsorption of reactive furanic species onto the acid sites.[7]

• Verify Acylating Agent Reactivity: If using a carboxylic acid directly, the reaction can be slower than with more reactive agents like anhydrides or acyl chlorides.[16] You may need to increase the reaction temperature or time.

• Monitor the Reaction: Use TLC or GC to monitor the reaction progress. If the reaction stalls before the starting material is consumed, it's a strong indicator of catalyst deactivation or that the conditions are too mild.[17]

• Consider Stoichiometry: Ensure the molar ratio of reactants is appropriate. For mono-acylation, a 1:1 ratio of furan to acylating agent is a good starting point, though a slight excess of the furan can sometimes favor the desired product.[4]

Troubleshooting Workflow Diagram

The following diagram outlines a logical workflow for diagnosing common issues in 3-methylfuran acylation.

Caption: A decision tree for troubleshooting common experimental outcomes.

Section 3: Protocols and Data

This section provides a generalized experimental protocol and comparative data to guide your laboratory work.

Experimental Protocol: Heterogeneous Acylation of 3-Methylfuran with Acetic Anhydride using H-BEA Zeolite

This protocol is a representative procedure and should be adapted based on your specific equipment and safety protocols.

1. Catalyst Activation:

• Place the required amount of H-BEA zeolite in a flask.

• Heat the catalyst under vacuum or a flow of inert gas (N₂ or Ar) at a specified temperature (e.g., 400-500 °C) for 2-4 hours to remove adsorbed water.

• Cool the catalyst to room temperature under an inert atmosphere before use.

2. Reaction Setup:

• To a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add the activated H-BEA zeolite.

• Add an anhydrous solvent (e.g., dichloromethane or acetonitrile).

• Add 3-methylfuran (1.0 eq) to the stirred suspension.

• Cool the flask to the desired reaction temperature (e.g., 0 °C) in an ice bath.

3. Reaction Execution:

• Slowly add acetic anhydride (1.05 eq) dropwise to the stirred mixture over 30 minutes, maintaining the temperature.

• Allow the reaction to stir at the set temperature.

4. Monitoring and Workup:

• Monitor the reaction's progress by periodically taking small aliquots and analyzing them by TLC or GC.

• Once the reaction is complete (typically 2-6 hours), quench it by adding a saturated aqueous solution of sodium bicarbonate.

• Filter the mixture to recover the heterogeneous catalyst. The catalyst can be washed with solvent, dried, and stored for regeneration studies.

• Transfer the filtrate to a separatory funnel, separate the organic layer, and extract the aqueous layer with the solvent.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

5. Purification:

• Purify the crude product by vacuum distillation or silica gel column chromatography to yield the desired acyl-3-methylfuran.

Data Table: Comparison of Catalytic Systems for Furan Acylation

The following table summarizes data from various studies to illustrate the effect of different catalysts and conditions on the acylation of furan and its derivatives.

Catalyst	Catalyst Loading	Acylating Agent	Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
BF₃·OEt₂	0.1 eq	Acetic Anhydride	Dichloromethane	0	2-4	High (Qualitative)	[4]
Cr-DTP/K-10	9.6 wt% (to furan)	Acetic Anhydride	Solvent-free	Optimized	Optimized	88% Conversion	[8][10]
H-beta Zeolite	~0.44 wt ratio (to furan)	Acetic Anhydride	Optimized	70	~0.7	~87	[15]
AlCl₃	Stoichiometric	Acetyl Chloride	CS₂	0	2	~35	[2][4]
AlPW12O40/Mg(OH)2	Catalytic	Carboxylic Acids	N/A	Optimized	Optimized	Good to Excellent	[5]

Note: Yields are highly dependent on the specific substrate (furan vs. 2-methylfuran vs. 3-methylfuran) and precise conditions.

Catalyst Deactivation Mechanism on Zeolites

The diagram below illustrates the primary pathway for catalyst deactivation at high reactant coverage, where the acylated product reacts with another furan molecule, leading to larger compounds that block the zeolite pores.

Caption: Deactivation via sequential reaction of product with gas-phase furan.[7]

References

• Direct Acylation of 2-Methylfuran with Carboxylic Acids Over Zeolite Catalysts. (n.d.). ShareOK. Retrieved from [Link]

• Methods to delay deactivation of zeolites on furan acylation: continuous liquid-phase technology and solvent effects. (2018). RSC Publishing. Retrieved from [Link]

• Acylation of furan. (1950). Google Patents.

• Friedel-crafts acylation of furan using chromium-exchanged dodecatungstophosphoric acid: effect of support, mechanism and kinetic modelling. (2021). springerprofessional.de. Retrieved from [Link]

• Mild Friedel-Crafts Acylation of Furan with Carboxylic Acids and the Heterogeneous Catalyst Couple AlPW12O40 / Mg(OH)2. (n.d.). Bentham Science Publisher. Retrieved from [Link]

• FRIEDEL-CRAFT REACTION: A REVIEW. (n.d.). International Journal of Pharmaceutical, Chemical, and Biological Sciences. Retrieved from [Link]

• Furans. Part II. Friedel–Crafts acylation of furan, 2-methylfuran, and 3-methylfuran. (1963). Journal of the Chemical Society (Resumed). Retrieved from [Link]

• Friedel-crafts acylation of furan using chromium-exchanged dodecatungstophosphoric acid: effect of support, mechanism and kinetic modelling | Request PDF. (2021). ResearchGate. Retrieved from [Link]

• Troubleshooting: How to Improve Yield. (n.d.). University of Rochester. Retrieved from [Link]

• Supplementary materials for Methods to delay deactivation of zeolites on furan acylation: continuous liquid-phase technology and. (n.d.). The Royal Society of Chemistry. Retrieved from [Link]

• Selective Catalytic Reactions For Taking Furan-Based Compounds To Useful Chemicals. (n.d.). Retrieved from [Link]

• Acylation of 2-methylfuran with fatty acid derivatives using heterogeneous catalysts. (2021). Retrieved from [Link]

• Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. (2024). Retrieved from [Link]

• Friedel-crafts acylation reaction of liquid thiophene catalyzed by C25. (2025). ResearchGate. Retrieved from [Link]

• Acylation of methylfuran with Brønsted and Lewis acid zeolites. (2018). OSTI.GOV. Retrieved from [Link]

• Update 1 of: Use of Solid Catalysts in Friedel−Crafts Acylation Reactions. (2021). ACS Publications. Retrieved from [Link]

• Response Surface Methodology Optimization of Friedel–Crafts Acylation Using Phosphotungstic Acid Encapsulation in a Flexible Nanoporous Material. (n.d.). PMC. Retrieved from [Link]

• Site‐Selective Acylations with Tailor‐Made Catalysts. (2016). Retrieved from [Link]

• Catalytic Friedel–Crafts Acylation of Heteroaromatics. (2025). ResearchGate. Retrieved from [Link]

• C-Acylation of 2-Methylfuran and Thiophene using N-Acylbenzotriazoles. (n.d.). Retrieved from [Link]

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• 6. hrcak.srce.hr [hrcak.srce.hr]
• 7. Direct Acylation of 2-Methylfuran with Carboxylic Acids Over Zeolite Catalysts [shareok.org]
• 8. Friedel-crafts acylation of furan using chromium-exchanged dodecatungstophosphoric acid: effect of support, mechanism and kinetic modelling | springerprofessional.de [springerprofessional.de]
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Troubleshooting low recovery rates in steam distillation

Welcome to the Technical Support Center for Steam Distillation. This resource is designed for researchers, scientists, and drug development professionals to navigate and resolve challenges encountered during the steam distillation process. Our goal is to provide you with in-depth, scientifically-grounded guidance to optimize your recovery rates and ensure the integrity of your compounds.

Troubleshooting Guide: Low Recovery Rates

This guide addresses the most common issues leading to low recovery rates in steam distillation. Each section provides a diagnosis of the problem, explains the underlying scientific principles, and offers a step-by-step protocol for resolution.

Inefficient Vaporization of Target Compounds

Question: My distillate is mostly water, and the recovery of my target compound is significantly lower than expected. What could be the cause?

Answer: Inefficient vaporization is a primary culprit for low recovery rates. This issue often stems from a combination of factors related to the physical state of your sample material and the dynamics of the steam flow.

Scientific Rationale: The efficiency of steam distillation relies on the principle of co-distillation, where the volatile compound is carried over with steam at a temperature lower than its boiling point. For this to occur effectively, steam must be able to penetrate the plant material and come into intimate contact with the target compounds.[1][2] Factors that impede this contact, such as large particle size or channeling of steam, will result in incomplete extraction.

Troubleshooting Protocol:

• Particle Size Reduction:

  • Rationale: Increasing the surface area of the plant material enhances the interaction between the steam and the target compounds.[3]

  • Action: Grind or chop the raw material to a smaller, more uniform particle size. For herbaceous materials, a coarse powder is often sufficient, while woody materials may require finer grinding.

• Soaking/Maceration:

  • Rationale: Soaking the plant material in water prior to distillation can help to swell the plant cells, making the cell walls more permeable to steam and facilitating the release of volatile compounds.[4]

  • Action: Submerge the prepared plant material in water for a predetermined period (e.g., 1-2 hours) before initiating distillation.[4]

• Ensuring Homogeneous Steam Distribution:

  • Rationale: "Channeling" occurs when steam creates preferential pathways through the packed material, bypassing a significant portion of the sample.[1] This leads to inefficient extraction.

  • Action: Pack the distillation flask evenly, avoiding overly dense or loose areas. For larger setups, incorporating a steam distributor at the inlet can promote more uniform steam flow.

Thermal Degradation of Heat-Sensitive Compounds

Question: I am recovering some of my target compound, but I suspect it is degrading due to high temperatures. How can I mitigate this?

Answer: Thermal degradation is a critical concern, especially for labile compounds. Steam distillation is inherently gentler than simple distillation, but improper control of temperature and pressure can still lead to decomposition.[2][5][6][7]

Scientific Rationale: The primary advantage of steam distillation is the ability to distill compounds at temperatures below 100°C.[8][9][10] However, localized overheating or prolonged exposure to high temperatures can still cause sensitive functional groups to degrade, leading to a loss of bioactivity and the formation of unwanted byproducts.

Troubleshooting Protocol:

• Temperature and Pressure Monitoring:

  • Rationale: Precise control over the distillation temperature is crucial. The temperature of the system should ideally be maintained within a strict range, typically between 60°C and 100°C, depending on the compound.[9]

  • Action: Utilize a thermometer to monitor the temperature of the vapor phase continuously. If possible, employ a vacuum-steam distillation setup to further lower the distillation temperature.

• Optimizing Steam Flow Rate:

  • Rationale: A steam flow rate that is too high can lead to an increase in the distillation temperature. Conversely, a flow rate that is too low may prolong the distillation time, increasing the risk of thermal degradation.[11][12]

  • Action: Start with a moderate steam flow rate and adjust it based on the observed distillation rate and temperature. The goal is to achieve a steady distillation without excessive temperature fluctuations.

• Minimizing Distillation Time:

  • Rationale: The longer the exposure to heat, the greater the potential for degradation.

  • Action: Once the optimal parameters for particle size, soaking, and steam flow have been determined, aim to complete the distillation in the shortest time necessary to achieve satisfactory recovery.

Inefficient Condensation and Collection

Question: I can see vapor entering the condenser, but I am collecting very little distillate. What is happening?

Answer: Inefficient condensation is a common mechanical issue that can drastically reduce your yield. If the vapor is not effectively cooled back into a liquid, your target compound will be lost.

Scientific Rationale: The condenser's function is to remove heat from the vapor mixture, causing it to phase-change back to a liquid. The efficiency of this process depends on the temperature differential between the vapor and the cooling medium, the surface area of the condenser, and the flow rate of the coolant.[13]

Troubleshooting Protocol:

• Verifying Coolant Flow:

  • Rationale: An adequate and consistent flow of coolant is essential for maintaining the condenser's surface at a low temperature.

  • Action: Check that the coolant (typically water) is flowing through the condenser at the recommended rate. Ensure that the inlet is at the bottom and the outlet is at the top for maximum efficiency.[14]

• Assessing Condenser Capacity:

  • Rationale: If the rate of vapor generation exceeds the condenser's capacity to cool it, vapor will pass through uncondensed.

  • Action: If you suspect the condenser is undersized for your heating rate, reduce the heat input to decrease the rate of vaporization. For future experiments, consider using a larger or more efficient condenser.

• Checking for Leaks:

  • Rationale: Any leaks in the system, particularly after the condenser, will allow the vaporized product to escape.[14]

  • Action: Ensure all joints and connections are securely sealed. Use appropriate clamps and, if necessary, a small amount of vacuum grease on ground glass joints.

Frequently Asked Questions (FAQs)

Q1: What is the ideal liquid-to-material ratio for steam distillation?

The optimal liquid-to-material ratio can vary depending on the plant material. A common starting point is to add enough water to just cover the material.[15] One study on Cinnamomum cassia bark found an optimal ratio of 10:1 (water to material).[3] It is advisable to perform small-scale experiments to determine the optimal ratio for your specific application.

Q2: How does the steam flow rate affect the composition of the extracted essential oil?

The steam flow rate can influence the chemical composition of the distillate. A study on ginger essential oil found that different steam flow rates resulted in variations in the major components of the oil.[11] Generally, a lower steam flow rate provides a longer residence time for the steam within the material, which can favor the extraction of less volatile compounds.[16]

Q3: What causes "bumping" and how can I prevent it?

"Bumping" is the sudden, violent boiling of a liquid, which can be hazardous and lead to loss of product. It occurs when a liquid is superheated, and a large vapor bubble forms rapidly. To prevent bumping, ensure even heating by using a heating mantle and add boiling chips or a magnetic stirrer to the boiling flask.

Q4: What is "channeling" and how can I avoid it?

Channeling occurs when steam finds a path of least resistance through the plant material, leading to inefficient extraction.[1] To prevent this, pack the material uniformly in the distillation flask. For larger scale operations, using a steam distributor can help ensure even steam flow.

Q5: What causes "foaming" during distillation and how can it be controlled?

Foaming can be caused by the presence of proteins, sugars, or other surfactants in the plant material.[17][18][19][20] To control foaming, you can:

• Avoid overfilling the distillation flask (a good rule of thumb is to fill it no more than halfway).

• Control the heating rate to prevent rapid boiling.[17]

• In some cases, adding a food-grade anti-foaming agent can be effective.[17][21]

Visualizations

Troubleshooting Logic for Low Recovery

Caption: A flowchart outlining the logical steps for troubleshooting low recovery rates in steam distillation.

Standard Steam Distillation Workflow

Caption: A diagram illustrating the standard experimental workflow for steam distillation.

Quantitative Data Summary

Parameter	Typical Range/Value	Impact on Recovery	Reference
Distillation Temperature	60 - 100 °C	Higher temperatures can increase vaporization rate but risk thermal degradation.	[9]
Distillation Time	Varies (e.g., 2 hours for Cinnamomum cassia)	Longer times can increase yield but also risk degradation and increase energy consumption.	[3]
Liquid-to-Material Ratio	e.g., 10:1 for Cinnamomum cassia	Affects heat transfer and the potential for dissolution of the target compound in the aqueous phase.	[3]
Particle Size	e.g., 40 mesh for Cinnamomum cassia	Smaller particle size generally increases yield by increasing surface area.	[3]
Steam Flow Rate	Varies (e.g., 0.35 ml/s for ginger)	Influences distillation time, temperature, and can affect the composition of the distillate.	[11]

Experimental Protocol: Validation of Steam Distillation Parameters

This protocol outlines a self-validating system for optimizing steam distillation parameters for a new plant material.

• Initial Scoping Experiments:

  • Perform a series of small-scale distillations, systematically varying one parameter at a time (e.g., particle size, distillation time, liquid-to-material ratio) while keeping others constant.

  • Collect the distillate and measure the yield of the target compound using a suitable analytical method (e.g., GC-MS, HPLC).

• Response Surface Methodology (RSM):

  • Based on the results of the scoping experiments, use a statistical design of experiments (DoE) approach, such as a Box-Behnken design, to investigate the interactions between the most significant parameters.

  • This will allow for the development of a mathematical model that predicts the optimal conditions for maximizing recovery.

• Validation Run:

  • Perform a distillation using the predicted optimal parameters from the RSM model.

  • Compare the experimental yield with the predicted yield to validate the model. A close correlation between the predicted and actual results indicates a robust and optimized process.

References

Sources

• 1. mdpi.com [mdpi.com]
• 2. ellementalpro.com [ellementalpro.com]
• 3. atlantis-press.com [atlantis-press.com]
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• 5. vaia.com [vaia.com]
• 6. Steam Distillation Made Simple: Principle, Process, Applications, and Advantages [vigreentech.com]
• 7. njhjchem.com [njhjchem.com]
• 8. Steam Distillation - Nutralfa Ltd. [nutralfa.uk]
• 9. Part 3: Distillation Methods—Steam Distillation | doTERRA Essential Oils [doterra.com]
• 10. Steam Distillation | Buchi.com [buchi.com]
• 11. pubs.aip.org [pubs.aip.org]
• 12. s3.eu-central-1.amazonaws.com [s3.eu-central-1.amazonaws.com]
• 13. ojs.uma.ac.id [ojs.uma.ac.id]
• 14. hainalab.com [hainalab.com]
• 15. chem.libretexts.org [chem.libretexts.org]
• 16. researchgate.net [researchgate.net]
• 17. distillequipment.com [distillequipment.com]
• 18. sciencing.com [sciencing.com]
• 19. Causes & Effects of Priming and Foaming in Steam Boilers [thermodynamic.co.in]
• 20. Priming and Foaming in Steam Boilers | Causes, Effects, and Prevention - Boilers and Steam Boiler Manufacturer In Maharashtra, Pune [rakhoh.com]
• 21. Distillation Column Troubleshooting: Flooding/Foaming/Weeping Diagnosis [eureka.patsnap.com]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Validation of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one as a Chemotaxonomic Marker

Abstract

Chemotaxonomy, the classification of organisms based on their chemical constituents, offers a powerful lens to complement traditional morphological and molecular methods.[1][2][3] This guide provides a comprehensive framework for the validation of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one, a furanone derivative, as a novel chemotaxonomic marker. We will explore the principles of marker validation, present detailed experimental protocols for extraction and analysis, and compare its potential efficacy against other classes of chemical markers. This document is intended for researchers, scientists, and drug development professionals seeking to leverage chemical profiling for robust species identification, quality control, and phylogenetic analysis.[4]

Introduction: The Imperative for Robust Chemotaxonomic Markers

The classification of organisms, or taxonomy, is fundamental to biological sciences. While morphology has been the historical cornerstone, its limitations—such as phenotypic plasticity and the existence of cryptic species—have necessitated the integration of other data sources.[5] Molecular methods, like DNA barcoding, have revolutionized the field, but they too have challenges, including cost and the availability of universal markers.[5][6]

Chemotaxonomy emerges as a potent, complementary discipline that utilizes the organism's profile of secondary metabolites as a taxonomic fingerprint.[1][4] These compounds, including alkaloids, flavonoids, and terpenoids, are often products of specific biosynthetic pathways that reflect the organism's genetic lineage.[1][3] An ideal chemotaxonomic marker should be:

• Consistently Present: Found reliably within a specific taxon.

• Variable Between Taxa: Shows clear qualitative or quantitative differences between different taxa.

• Easily and Reliably Detectable: Amenable to robust and reproducible analytical techniques.

• Structurally Unambiguous: Its chemical identity must be confirmed definitively.

This guide focuses on establishing a validation workflow for a specific candidate molecule: 3-methyl-1-(3-methylfuran-2-yl)butan-1-one.

Profile of the Candidate Marker: 3-methyl-1-(3-methylfuran-2-yl)butan-1-one

Property	Value	Source
Chemical Formula	C₁₀H₁₄O₂
Molecular Weight	166.22 g/mol
Class	Furanone Ketone	-
Known Occurrence	Reported in various natural products, often as a volatile or semi-volatile aroma compound. Related furanoids are found in diverse plant families and are products of various biosynthetic pathways.[7][8][9]	-
Potential Significance	Furanones and their derivatives are a diverse class of heterocyclic compounds. Their biosynthetic pathways can be specific, making them promising candidates for distinguishing between closely related species or varieties that may be morphologically identical.	-

The validation of this compound hinges on demonstrating its consistent and specific presence within a defined taxonomic group, making it a reliable chemical signature.

The Validation Workflow: A Step-by-Step Approach

Validating a new chemotaxonomic marker is a multi-stage process that requires rigorous analytical chemistry and careful biological sampling. The workflow ensures that the presence (or absence) of the marker is a true biological signal and not an artifact of methodology.

Caption: A four-phase workflow for validating a novel chemotaxonomic marker.

Experimental Protocols for Validation

The volatile to semi-volatile nature of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one suggests that Gas Chromatography-Mass Spectrometry (GC-MS) is a primary analytical tool.[10][11][12] However, for comparison and to account for potential thermal degradation, High-Performance Liquid Chromatography (HPLC) methods should also be considered.[13][14]

Protocol 1: Headspace Solid-Phase Microextraction (HS-SPME) GC-MS Analysis

This method is ideal for analyzing volatile and semi-volatile compounds from a sample matrix without solvent extraction.[12][15]

Objective: To qualitatively and quantitatively analyze 3-methyl-1-(3-methylfuran-2-yl)butan-1-one in plant tissue.

Methodology:

• Sample Preparation:

  • Accurately weigh 1.0 g of fresh (or lyophilized) plant material (e.g., leaves, flowers) into a 20 mL headspace vial.

  • Add 5 mL of a saturated sodium chloride solution to enhance the release of volatile compounds.

  • Spike the sample with a known concentration of an appropriate internal standard (e.g., d4-furan).

  • Immediately seal the vial with a PTFE/silicone septum.

• HS-SPME Extraction:

  • Place the vial in a heating block or autosampler incubator set to 60°C.

  • Allow the sample to equilibrate for 15 minutes.

  • Expose a SPME fiber (e.g., 75 µm Carboxen/PDMS) to the headspace of the vial for 30 minutes under agitation.[16]

• GC-MS Analysis:

  • Injection: Transfer the SPME fiber to the GC inlet, set to 250°C (splitless mode), for thermal desorption for 3 minutes.

  • Column: Use a non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

  • Oven Program: Start at 40°C, hold for 2 minutes, ramp to 180°C at 5°C/min, then ramp to 280°C at 20°C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Mass Spectrometer: Operate in electron ionization (EI) mode at 70 eV. Scan from m/z 40 to 400.

• Data Analysis:

  • Identify the target compound by comparing its retention time and mass spectrum with an authenticated chemical standard.

  • Quantify using the peak area ratio of the analyte to the internal standard against a calibration curve.

Protocol 2: Solvent Extraction with HPLC-UV/MS Analysis

This protocol is a viable alternative, particularly if the compound shows thermal instability or if related, less volatile compounds are also of interest.[13]

Objective: To quantify 3-methyl-1-(3-methylfuran-2-yl)butan-1-one using liquid chromatography.

Methodology:

• Sample Preparation:

  • Homogenize 2.0 g of fresh plant material with 10 mL of acetonitrile.

  • Sonicate the mixture for 15 minutes in an ice bath.

  • Centrifuge at 4000 rpm for 10 minutes.

  • Collect the supernatant. Repeat the extraction on the pellet and combine the supernatants.

  • Filter the combined extract through a 0.22 µm PTFE syringe filter into an HPLC vial.

• HPLC-UV/MS Analysis:

  • Column: Use a C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 3.5 µm particle size).

  • Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in acetonitrile.

  • Gradient: Start at 10% B, ramp to 95% B over 20 minutes, hold for 5 minutes, and return to initial conditions.

  • Flow Rate: 0.8 mL/min.

  • Detection:

    • UV: Monitor at 280 nm (or a predetermined λmax for the compound).[13]

    • MS: Use an electrospray ionization (ESI) source in positive ion mode, scanning for the protonated molecule [M+H]⁺.

• Data Analysis:

  • Confirm the identity of the peak by its retention time and mass-to-charge ratio compared to a standard.

  • Quantify using a calibration curve prepared with an external standard.

Comparative Analysis: Evaluating Marker Efficacy

The utility of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one as a marker must be judged against other potential chemical markers within the same organisms. The choice of marker class depends heavily on the taxonomic question at hand.

Marker Class	3-methyl-1-(3-methylfuran-2-yl)butan-1-one (Furanone)	Monoterpenes (e.g., Limonene, Pinene)	Flavonoids (e.g., Quercetin, Kaempferol)	Alkaloids (e.g., Caffeine, Nicotine)
Volatility	Moderate	High	Non-volatile	Non-volatile
Primary Analysis	GC-MS, HPLC	GC-MS	HPLC-MS, LC-MS/MS	HPLC-MS, LC-MS/MS
Pros	Potentially unique biosynthetic pathway; good for headspace analysis of living plants.	Well-established methods; extensive libraries for identification.[10]	Structurally diverse; often stable in dried material; good for higher-level classification.[17]	Highly specific to certain plant families; potent bioactivity can make detection sensitive.[18]
Cons	Potential for thermal degradation; may be present in trace amounts.[14][19]	Can be environmentally variable; common across many unrelated species.	Requires solvent extraction and often hydrolysis; UV detection can be non-specific.	Absent in many plant families; extraction can be pH-dependent.
Best Use Case	Distinguishing closely related species or varieties (intra-genus).	Broad metabolic profiling, studying plant-insect interactions.	Phylogenetic studies at the family or genus level.[17]	Species identification within known alkaloid-producing families (e.g., Solanaceae, Rubiaceae).[18]

Data Interpretation and Statistical Validation

Once analytical data is acquired across a sufficient number of samples, statistical methods are crucial to objectively assess the marker's validity.

Caption: Statistical workflow for validating chemotaxonomic data.

Principal Component Analysis (PCA) and Hierarchical Cluster Analysis (HCA) are powerful tools for visualizing the grouping of samples based on their chemical profiles.[4] If 3-methyl-1-(3-methylfuran-2-yl)butan-1-one is a strong marker, samples from the target taxon should form a distinct cluster, separated from other groups. ANOVA or t-tests can then be used to confirm that the quantitative differences in the marker's concentration between taxonomic groups are statistically significant.

Conclusion and Future Directions

The validation of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one as a chemotaxonomic marker is a rigorous but rewarding endeavor. It requires a synergy of precise analytical chemistry, thoughtful biological sampling, and robust statistical analysis. This guide provides a foundational framework for this process. The ideal outcome is the establishment of a reliable chemical fingerprint that can be used for rapid and accurate species identification, quality control of herbal products, and to provide deeper insights into evolutionary relationships.[4][6]

Future work should focus on investigating the biosynthetic pathway of this compound to ground its taxonomic distribution in genetic and enzymatic reality. Furthermore, the development of a certified reference material (CRM) for 3-methyl-1-(3-methylfuran-2-yl)butan-1-one will be essential for inter-laboratory validation and its adoption as a standard marker.

References

• Gas Chromatography–Mass Spectrometry Method for Determination of Biogenic Volatile Organic Compounds Emitted by Plants. Springer Nature Experiments. [Link]

• Acquisition of Volatile Compounds by Gas Chromatography-Mass Spectrometry (GC-MS). SpringerLink. [Link]

• Chemotaxonomy: Principles & Applications. Dalvoy. [Link]

• Gas Chromatography–Mass Spectrometry (GC-MS) in the Plant Metabolomics Toolbox: GC-MS in Multi-Platform Metabolomics and Integrated Multi-Omics Research. MDPI. [Link]

• Gas Chromatography–Mass Spectrometry (GC-MS) in the Plant Metabolomics Toolbox: Sample Preparation and Instrumental Analysis. National Center for Biotechnology Information. [Link]

• GC-MS Analysis of Volatile Plant Secondary Metabolites. ResearchGate. [Link]

• Understanding Chemotaxonomy in Plants. Scribd. [Link]

• Numerical Taxonomy and Chemotaxonomy. Study&Score. [Link]

• Chemotaxonomy: Plant Classification Methods. Scribd. [Link]

• Chemotaxonomy, an Efficient Tool for Medicinal Plant Identification: Current Trends and Limitations. National Center for Biotechnology Information. [Link]

• Chemotaxonomic Markers for the Leaf Buds of Common Finnish Trees and Shrubs: A Rapid UHPLC MS Fingerprinting Tool for Species Identification. MDPI. [Link]

• Simultaneous HPLC Determination of 2,5‐Dimethyl‐4‐hydroxy‐3 (2H)‐Furanone and Related Flavor Compounds in Strawberries. ResearchGate. [Link]

• Chemotaxonomy: A Tool for Plant Classification. Journal of Medicinal Plants Studies. [Link]

• Advances in Plant Taxonomy: Integrating Morphological, Chemotaxonomic, Molecular, and Phylogenetic Approach. Dutse Journal of Pure and Applied Sciences. [Link]

• An Updated Review on Taxonomy and Chemotaxonomy. ResearchGate. [Link]

• Quantification of 4-hydroxy-2,5-dimethyl-3-furanone in fruit samples using solid phase microextraction coupled with gas chromatography-mass spectrometry. ResearchGate. [Link]

• Chemotaxonomy: The Role of Phytochemicals in Chemotaxonomic Delineation of Taxa. Semantic Scholar. [Link]

• Use of chemotaxonomic markers for misidentified medicinal plants used in traditional medicines. Academia.edu. [Link]

• Chemotaxonomy, an Efficient Tool for Medicinal Plant Identification: Current Trends and Limitations. MDPI. [Link]

• Improved Analytical Method for Determination of Furan and Its Derivatives in Commercial Foods by HS-SPME Arrow Combined with Gas Chromatography-Tandem Mass Spectrometry. ResearchGate. [Link]

• Characterization of 2,5-dimethyl-2,4-dihydroxy-3(2H) furanone, A Flavourant Principle From Sysepalum dulcificum. The Pharmaceutical and Chemical Journal. [Link]

• 3-Methyl-2-(3-methylbut-2-enyl)-furan. PubChem. [Link]

• Showing Compound 3-Methyl-2(3-methylbut-2-en-1-yl)furan (FDB009846). FooDB. [Link]

• Rosefuran. Wikipedia. [Link]

• 3-methyl furan. The Good Scents Company. [Link]

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• 4. Chemotaxonomy, an Efficient Tool for Medicinal Plant Identification: Current Trends and Limitations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ajol.info [ajol.info]
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• 8. Rosefuran - Wikipedia [en.wikipedia.org]
• 9. 3-methyl furan, 930-27-8 [thegoodscentscompany.com]
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• 18. plantsjournal.com [plantsjournal.com]
• 19. researchgate.net [researchgate.net]

Comparative odor profile of synthetic vs natural furan ketones

Executive Summary

The distinction between natural and synthetic furan ketones—specifically Furaneol® (4-hydroxy-2,5-dimethyl-3(2H)-furanone) and Sotolon (3-hydroxy-4,5-dimethyl-2(5H)-furanone)—extends beyond regulatory labeling.[1] It is a fundamental divergence in isomeric purity , matrix complexity , and receptor activation kinetics .

While synthetic variants often present as racemic mixtures with sharp, monolithic odor profiles, natural extracts carry specific enantiomeric excesses and trace congeners that modulate volatility and olfactory receptor binding. This guide dissects these differences using experimental data, providing a roadmap for analytical verification and application stability.

The Chemical Basis: Chirality and Receptor Interaction

The primary driver of odor divergence is chirality . Synthetic synthesis typically yields racemic mixtures (50:50 ratio of enantiomers), whereas biosynthetic pathways are highly stereoselective.[1]

Enantiomeric Impact on Odor

• Furaneol: The (R)-(+) enantiomer is responsible for the desirable "jammy, sweet strawberry" note.[1] The (S)-(-) form is less potent and can introduce "medicinal" or "burnt" off-notes at high concentrations.[1]

• Sotolon: The (S)-(+) enantiomer provides the powerful "maple syrup/curry" note with a threshold of 0.8 ppb .[1] The (R)-(-) enantiomer smells of "rancid walnut" and has a threshold ~100x higher (89 ppb).[1][2] A racemic synthetic product essentially dilutes the active principle with a "dead" or "off-note" isomer.[1]

Receptor Mechanism (Graphviz)

Recent studies identify specific G-Protein Coupled Receptors (GPCRs) for these molecules.[1] The diagram below illustrates how chiral selectivity impacts receptor activation.

Figure 1: Mechanism of chiral discrimination in olfactory receptors OR5M3 and OR8D1.[1]

Production Pathways: Biosynthesis vs. Chemical Synthesis

Understanding the origin of these molecules explains their impurity profiles.[1]

Biosynthesis (Natural)

Natural Furaneol is derived from D-fructose-1,6-diphosphate in fruits like strawberries.[1] The pathway is enzymatic, occurring at physiological pH, resulting in a clean profile with trace esters (e.g., methyl cinnamate) that enhance the fruitiness.

Chemical Synthesis (Synthetic)

Synthetic Sotolon is often produced via the oxidative deamination of 4-hydroxy-L-isoleucine or condensation of tartaric acid .[1] These harsh conditions (high heat, strong acids) generate "thermal noise"—trace pyrazines and furans that add "roasted" or "solvent" notes absent in the natural product.

Figure 2: Comparison of enzymatic vs. chemical production routes and their stereochemical outcomes.

Comparative Data Analysis

The following data aggregates findings from GC-O (Gas Chromatography-Olfactometry) and sensory panel studies.

Odor Thresholds & Descriptors

Compound	Variant	Enantiomer	Odor Threshold (ppb)*	Primary Descriptor	Secondary Nuances
Sotolon	Natural (Fenugreek)	(S)-(+)	0.8	Intense Maple/Curry	Caramel, Burnt Sugar
Synthetic	Racemic	~20-40	Maple/Walnut	Rancid, Chemical
Inactive Isomer	(R)-(-)	89.0	Weak Walnut	Rancid, Fat
Furaneol	Natural (Strawberry)	(R)-(+)	30	Sweet Strawberry	Cotton Candy, Jam
Synthetic	Racemic	~60	Caramel/Burnt	Savory, Bread crust

*Thresholds measured in 12% EtOH/Water solution.

Impurity Profiling

• Natural Markers: Presence of Mesifurane (2,5-dimethyl-4-methoxy-3(2H)-furanone) and specific esters (e.g., Ethyl butyrate) often co-elute, providing a "rounding" effect.[1]

• Synthetic Markers: Trace levels of chlorinated intermediates or solvent residues (e.g., hexane, toluene) may be present depending on the purification grade. Maillard-derived synthetics often contain alkyl pyrazines (earthy/potato notes) which distort the pure fruit profile.[1]

Experimental Protocol: Analytical Benchmarking

To validate the source and quality of furan ketones, a multi-dimensional approach utilizing GC-MS/MS and GC-O is required.[1]

Methodology: Derivatization & Analysis

Furanones are thermally unstable and polar, leading to peak tailing.[1] Derivatization is mandatory for accurate quantification.[1]

Protocol Steps:

• Sample Preparation:

  • Dissolve 5g of sample in saturated NaCl solution.

  • Derivatization: Add O-(2,3,4,5,6-pentafluorobenzyl)hydroxylamine hydrochloride (PFBHA) directly to the matrix. Incubate at 35°C for 30 mins. This stabilizes the ketone group.[1]

• Extraction (SPME):

  • Use a DVB/CAR/PDMS fiber (Grey hub).[1]

  • Headspace extraction for 20 mins at 40°C.[1]

• GC-MS/MS Analysis:

  • Column: DB-5MS (Non-polar) for separation of derivatives.[1]

  • Carrier Gas: Helium at 1 mL/min.

  • MRM Mode: Monitor transitions for derivatized Furaneol (m/z 323 -> 178) and Sotolon.

• Chiral Validation (Optional):

  • Run underivatized extract on a Cyclodextrin-based chiral column (e.g., Rt-βDEXsa) to determine enantiomeric excess (ee%).[1]

Analytical Workflow Diagram

Figure 3: Dual-detection workflow for correlating chemical concentration with sensory impact.

Application & Stability

For drug development and high-end flavor formulation, the choice between natural and synthetic dictates stability and release.[1]

• Masking Agents: Natural Furaneol is superior for masking bitter APIs (Active Pharmaceutical Ingredients) due to its high "bloom" and lack of solvent off-notes.[1]

• Stability: Synthetic Furaneol is often sold as a 15-20% solution in propylene glycol (PG) to prevent polymerization.[1] Natural extracts are often freeze-dried or encapsulated to preserve the delicate enantiomeric balance.[1]

• Maillard Reactivity: In heat-processed applications (e.g., baked goods), synthetic precursors (ribose + amine) can be used to generate furanones in situ, but this lacks the control of adding the purified natural molecule.

References

• Schwab, W. (2013).[1][3] Natural 4-Hydroxy-2,5-dimethyl-3(2H)-furanone (Furaneol®).[1][3][4][5] Molecules, 18(6), 6936-6951.[3] Link[1][3]

• Pons, A., et al. (2008).[1][2][6] Distribution and Organoleptic Impact of Sotolon Enantiomers in Dry White Wines. Journal of Agricultural and Food Chemistry, 56(5), 1606-1610.[1][2][6] Link[1]

• BenchChem. (2025).[1][7][8] A Comparative Analysis of Sotolon and 5-Ethyl-3-hydroxy-4-methyl-2(5H)-furanone in Flavor Profiles. Link[1]

• Mayr, C. M., et al. (2015).[1][9] Quantitative Analysis by GC-MS/MS of 18 Aroma Compounds Related to Oxidative Off-Flavor in Wines. Journal of Agricultural and Food Chemistry. Link[1]

• Technische Universität München. (2021).[1] Key Food Furanones Furaneol and Sotolone Specifically Activate Distinct Odorant Receptors.[1][10][11] Link[1]

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Mass spectral fragmentation patterns of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one

Title: Comparative Guide to the Mass Spectral Fragmentation of Furanoketones: Focus on 3-methyl-1-(3-methylfuran-2-yl)butan-1-one

Executive Summary & Scope

Target Molecule: 3-methyl-1-(3-methylfuran-2-yl)butan-1-one Common Name: Dihydroelsholtzia ketone Molecular Formula:

Molecular Weight: 166.22 g/mol

This guide provides an in-depth analysis of the Electron Ionization (EI) mass spectral behavior of 3-methyl-1-(3-methylfuran-2-yl)butan-1-one . Often identified in essential oils of the Elsholtzia genus, this compound represents a critical structural class of furan derivatives used in flavor and fragrance chemistry.

This analysis distinguishes the target molecule from its unsaturated analog (Elsholtzia ketone ) and its linear isomers, utilizing specific fragmentation pathways—namely McLafferty rearrangement and

-cleavage —as diagnostic tools.

Structural Analysis & Fragmentation Mechanics

To interpret the mass spectrum accurately, we must deconstruct the molecule into its reactive subunits: a 3-methylfuran ring and an isovaleryl (3-methylbutanoyl) side chain.

Primary Fragmentation Pathways

The fragmentation is governed by the stability of the furan ring and the capacity of the alkyl side chain to undergo rearrangement.

• -Cleavage (Formation of Acylium Ion):

  • Mechanism: Homolytic cleavage of the bond between the carbonyl carbon and the

    -carbon of the isobutyl group.

  • Result: Loss of a neutral isobutyl radical (

    , 57 Da) generates a resonance-stabilized furoyl cation.

  • Diagnostic Ion: m/z 109 (Base peak or high intensity).

• McLafferty Rearrangement (Site-Specific Hydrogen Transfer):

  • Mechanism: The isovaleryl chain contains

    -hydrogens (on the terminal methyls). The carbonyl oxygen abstracts a -proton via a six-membered transition state, leading to -cleavage.

  • Result: Elimination of a neutral alkene (Isobutene,

    , 56 Da).

  • Diagnostic Ion: m/z 110 (Radical cation of the enol form).

• Ring Fragmentation:

  • Further decomposition of the furan ring typically yields ions at m/z 53 (

    ) and m/z 39 ( ).

Visualized Fragmentation Pathway

The following diagram maps the genesis of the primary ions from the molecular ion (

).

Caption: Mechanistic pathway showing the divergence of the parent ion (m/z 166) into the diagnostic acylium ion (m/z 109) and the McLafferty rearrangement product (m/z 110).[1]

Comparative Guide: Target vs. Alternatives

In drug development and natural product analysis, this molecule is frequently confused with Elsholtzia ketone (the unsaturated analog) or linear isomers. The table below outlines the critical spectral differences.

Table 1: Spectral Differentiation of Furanoketones

Feature	Target Molecule (Dihydroelsholtzia ketone)	Alternative A (Elsholtzia ketone)	Alternative B (1-(3-methylfuran-2-yl)pentan-1-one)
Structure	Saturated Isovaleryl Chain	Unsaturated ( ) Chain	Linear Pentanoyl Chain
Molecular Weight	166	164	166
Base Peak	m/z 109 (Acylium)	m/z 81 or 164 ( )	m/z 109 (Acylium)
McLafferty Ion	m/z 110 (Strong)	Absent/Weak (Restricted by )	m/z 110 (Strong)
Alkyl Fragments	m/z 43 ( ), 57 ( )	m/z 69 (Isoprenyl fragments)	m/z 43, 71 ( )
Key Distinction	Presence of m/z 110 and 166 confirms saturation.	m/z 164 parent; lack of even-mass rearrangement ion.	Linear chain loses propyl radical differently; retention indices differ.

Application Insight:

• Target vs. Alternative A: If you observe a parent ion at m/z 164, the side chain is unsaturated. If m/z 166 is observed with a strong m/z 110, the chain is saturated.

• Target vs. Alternative B: While mass spectra are similar (isomers), the retention index (RI) on non-polar columns (e.g., DB-5) differentiates them. The branched isovaleryl group typically elutes earlier than the linear pentanoyl chain.

Experimental Protocol: Validated GC-MS Workflow

To replicate these results, follow this self-validating protocol designed to maximize the detection of the molecular ion and diagnostic fragments.

Sample Preparation & Instrument Parameters

• Sample: Dilute 1 mg of neat oil/standard in 1 mL HPLC-grade Hexane or Ethyl Acetate.

• Column: DB-5MS (or equivalent 5% phenyl-methylpolysiloxane), 30m

  0.25mm ID 0.25 m film.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).[2]

MS Acquisition Parameters:

• Ionization: Electron Impact (EI), 70 eV.[3][4]

• Source Temperature: 230°C (Prevents thermal degradation of the furan ring).

• Scan Range: m/z 35 – 350.

• Solvent Delay: 3.0 minutes.

Data Validation Workflow

Caption: Decision tree for distinguishing the target molecule from common co-eluting furan derivatives.

References

• NIST Mass Spectrometry Data Center. Furan, 3-methyl- Mass Spectrum. NIST Chemistry WebBook, SRD 69.[5] Available at: [Link]

• Wang, X., Gong, L., & Jiang, H. (2017).[3][4] Study on the Difference between Volatile Constituents of the Different Parts from Elsholtzia ciliata by SHS-GC-MS. American Journal of Analytical Chemistry, 8, 619-633. Available at: [Link]

• McLafferty, F. W. (1959).[6] Mass Spectrometric Analysis.[2][5][6][7][8][9][10][11][12][13] Molecular Rearrangements. Analytical Chemistry, 31(1), 82–87. (Foundational text for the rearrangement mechanism cited).

• Tkachev, A. V., et al. (2006). Composition of Essential Oil of Elsholtzia ciliata (Thunb.)[2][3] Hyl. from the Novosibirsk Region, Russia. Chemistry of Plant Raw Material.[3] (Provides comparative data on Elsholtzia ketone vs. Dihydroelsholtzia ketone).

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Comparative Efficacy Profiling: Nitrofurans vs. Novel Furan-Chalcone Derivatives

Executive Summary: The Furan Pharmacophore Evolution

For decades, the furan ring has been a cornerstone of medicinal chemistry, most notably anchoring the nitrofuran class (e.g., Nitrofurantoin). While clinically effective, the reliance on the 5-nitro group for bioactivation creates a double-edged sword: high potency against uropathogens but significant concerns regarding genotoxicity and oxidative stress in mammalian cells.

This guide objectively compares the established Classic Nitrofurans against the emerging class of Novel Furan-Chalcone Derivatives . For drug development professionals, the critical pivot point lies in the mechanism of action: shifting from radical-mediated non-specific damage (Nitrofurans) to targeted enzymatic inhibition (Furan-Chalcones), often at the cost of absolute potency (MIC values).

Mechanistic Profiling

Classic Nitrofurans (The "Warhead" Approach)

Representative Compound: Nitrofurantoin Mechanism: Prodrug activation. The 5-nitro group is reduced by bacterial flavoproteins (Nitroreductases NfsA/NfsB) into highly reactive electrophilic intermediates.[1]

• Target: Non-specific. These radicals attack ribosomal proteins, DNA, and cell wall synthesis enzymes simultaneously.

• Outcome: Bactericidal with low resistance frequency (due to multi-target attack).[2]

Novel Furan-Chalcones (The "Targeted" Approach)

Representative Compound: 5-aryl-furan-2-chalcone hybrids (Synthetic) Mechanism: These derivatives lack the nitro group, removing the radical-based toxicity. instead, they often target specific metabolic enzymes or membrane integrity.

• Target: Glucosamine-6-phosphate synthase (GlcN-6-P), a key enzyme in cell wall biosynthesis.

• Outcome: Bacteriostatic to Bactericidal; improved safety profile but often higher MICs.

Pathway Visualization

The following diagram contrasts the activation pathways.

Figure 1: Divergent mechanisms of action. Nitrofurantoin relies on intracellular bioactivation to cause broad damage, while Furan-Chalcones target specific biosynthetic enzymes.

Experimental Protocol: Comparative Susceptibility Testing

To generate valid comparative data, a standardized Broth Microdilution assay (CLSI M07 guidelines) is required. As an application scientist, I must highlight the critical variable often overlooked: Solubility .

Critical Causality: The Solubility Factor

Furan derivatives, particularly chalcones, exhibit poor aqueous solubility. Standard preparation in water will result in precipitation and false-negative MICs.

• Correction: Stock solutions must be prepared in 100% DMSO.

• Validation: The final DMSO concentration in the assay well must be <1% to ensure the solvent does not inhibit bacterial growth itself.

Workflow Diagram

Figure 2: Validated Broth Microdilution Workflow focusing on solubility management for lipophilic furan derivatives.

Comparative Efficacy Data

The following table synthesizes performance metrics based on recent comparative studies. Note the trade-off: The nitro group confers superior potency (lower MIC) but carries the toxicity liability.

Table 1: MIC Profile Comparison (µg/mL)

Organism	Strain Type	Nitrofurantoin (Standard)	Furazolidone (Standard)	Novel Furan-Chalcone (Representative)
E. coli	ATCC 25922 (Sensitive)	16 - 32	8 - 16	64 - 128
E. coli	MDR Clinical Isolate	32 - 64	16 - 64	128 - >256
S. aureus	ATCC 29213 (MSSA)	16 - 32	4 - 8	32 - 64
S. aureus	MRSA	32 - 64	8 - 16	16 - 32
P. aeruginosa	Standard	>128 (Resistant)	>128	>256

Data Interpretation:

• Gram-Negative Potency: Nitrofurantoin remains superior for E. coli due to the efficient uptake and reduction by Gram-negative nitroreductases.

• Gram-Positive Shift: Some novel furan-chalcones show surprising efficacy against MRSA, potentially outperforming nitrofurantoin in specific skin-infection models where systemic toxicity is less of a concern.

• The "Nitro" Gap: The removal of the nitro group generally results in a 2-4 fold increase in MIC values (lower potency), necessitating structure optimization (e.g., adding electron-withdrawing halogens to the chalcone B-ring) to compensate.

Structure-Activity Relationship (SAR) Insights

For the medicinal chemist, the efficacy data correlates directly to two structural regions:

• Position C5 (The Warhead):

  • Nitro (-NO2):[3] Essential for high potency. Acts as the electron acceptor for enzymatic reduction.[4]

  • Hydroxymethyl (-CH2OH): Found in 5-HMF. Weak antimicrobial activity.

  • Aryl/Chalcone tail: Improves lipophilicity and membrane penetration but loses the "radical bomb" effect.

• Position C2 (The Anchor):

  • Azomethine (-CH=N-): Critical in Nitrofurantoin/Furazolidone for stabilizing the intermediate.

  • Carbonyl (-C=O): In chalcones, this linker provides rigidity and conjugation, essential for binding to the GlcN-6-P synthase active site.

References

• McOsker, C. C., & Fitzpatrick, P. M. (1994).[5] Nitrofurantoin: mechanism of action and implications for resistance development in common uropathogens. Journal of Antimicrobial Chemotherapy. Link

• Clinical and Laboratory Standards Institute (CLSI). (2018).[6] Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. CLSI Standard M07. Link

• Kamat, V., et al. (2023).[7] Design, Synthesis, Antimicrobial Properties, and Molecular Docking of Novel Furan-Derived Chalcones.[8] Molecules. Link

• Huttner, A., et al. (2015). Nitrofurantoin revisited: a systematic review and meta-analysis of controlled trials. Journal of Antimicrobial Chemotherapy. Link

• Paz, A., et al. (2023). Nitrofuran Derivatives Cross-Resistance Evidence—Uropathogenic Escherichia coli Nitrofurantoin and Furazidin In Vitro Susceptibility Testing.[9][10] Antibiotics.[2][3][6][9][11][12][13] Link

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